4-fluoro-N-(1-isobutyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methylbenzenesulfonamide
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Description
4-fluoro-N-(1-isobutyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C20H23FN2O3S and its molecular weight is 390.47. The purity is usually 95%.
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Scientific Research Applications
Fluorophores Synthesis
Research has demonstrated the synthesis and characterization of analogues related to Zinquin, a specific fluorophore for Zn(II), showcasing a bathochromic shift upon Zn(II) addition. These compounds, while weakly or non-fluorescent in solution, form fluorescent complexes with Zn(II), offering applications in zinc detection and imaging within biological systems (Kimber et al., 2003).
Antimicrobial Activity
Another study focused on the synthesis of novel benzenesulfonamide derivatives and their oxinates, revealing significant antimicrobial activity against various bacteria and fungi. This research highlights the potential application of such compounds in developing new antimicrobial agents (Vanparia et al., 2010).
Fluorination Chemistry
The use of enantiodivergent electrophilic fluorination has been explored for synthesizing enantiomerically pure compounds, such as 3'-fluorothalidomide, indicating the utility of this chemical moiety in creating stereochemically complex molecules (Yamamoto et al., 2011).
Advanced Organic Synthesis
Studies have also delved into copper-catalyzed radical aminoarylation of acrylamide, showcasing the synthesis of isoquinoline-1,3-diones using N-fluorobenzenesulfonimide (NFSI) as the amination agent. This research contributes to the development of novel methodologies in organic synthesis (Xia et al., 2016).
Cancer Research
The compound has been investigated as part of a study on cellular proliferation in tumors using PET imaging, assessing its safety, dosimetry, and feasibility for imaging tumor proliferation. This highlights its potential application in cancer diagnostics and therapy monitoring (Dehdashti et al., 2013).
Properties
IUPAC Name |
4-fluoro-2-methyl-N-[1-(2-methylpropyl)-2-oxo-3,4-dihydroquinolin-6-yl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23FN2O3S/c1-13(2)12-23-18-7-6-17(11-15(18)4-9-20(23)24)22-27(25,26)19-8-5-16(21)10-14(19)3/h5-8,10-11,13,22H,4,9,12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVBQWPMKLQUYJR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)F)S(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)CC3)CC(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.